Cas no 2171893-71-1 (5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171893-71-1
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5949354
• PubChem ID: 165572368
• Update Time: 2025-06-26

5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid
• 5-ethyl-1-[(2-hydroxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• 2171893-71-1
• EN300-1610118

• Inchi： 1S/C12H13N3O3/c1-2-9-11(12(17)18)13-14-15(9)7-8-5-3-4-6-10(8)16/h3-6,16H,2,7H2,1H3,(H,17,18)
• InChI Key： BKSJPHUOXJEEHW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN1C(=C(C(=O)O)N=N1)CC

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171893-71-1)

5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2171893-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a triazole ring fused with an aromatic hydroxyphenyl moiety and an ethyl substituent, which together contribute to its unique chemical properties and reactivity.

The triazole moiety is a prominent pharmacophore in medicinal chemistry, known for its role in various biologically active molecules, including antifungals, antivirals, and anti-inflammatory agents. The presence of the hydroxyphenyl group further enhances the compound's interactability with biological targets, making it a promising candidate for drug discovery. The carboxylic acid functionality at the 4-position of the triazole ring not only influences the compound's solubility and stability but also provides a site for further derivatization, enabling the synthesis of more complex analogs.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds to predict their biological behavior. Studies suggest that the spatial arrangement of the hydroxyphenyl, ethyl, and triazole groups may play a crucial role in modulating the compound's interactions with enzymes and receptors. This has led to increased interest in synthesizing derivatives with optimized pharmacokinetic profiles.

In the context of drug development, 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid has been explored as a precursor for more sophisticated molecules. Researchers have demonstrated its utility in constructing novel scaffolds that mimic known bioactive compounds while introducing structural modifications to improve efficacy or reduce side effects. The synthesis of such derivatives often involves multi-step reactions, including cyclization, alkylation, and hydroxylation, which require precise control over reaction conditions to achieve high yields and purity.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities. The triazole ring, in particular, has been extensively studied for its antimicrobial properties. By incorporating functional groups such as hydroxyl and carboxylic acid moieties, chemists aim to enhance these properties while expanding the spectrum of activity. Preliminary in vitro studies on 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid have suggested potential inhibitory effects on certain enzymes associated with inflammatory pathways.

The development of new synthetic methodologies is also a critical aspect of modern pharmaceutical research. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex triazole derivatives. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure. For instance, palladium-catalyzed coupling reactions have been employed to introduce various substituents at different positions of the triazole ring, leading to a library of compounds with tailored properties.

Another area of interest is the exploration of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid as a building block for peptidomimetics. Peptides are essential biomolecules involved in numerous physiological processes, but their use as drugs is often limited by issues such as degradation in vivo and poor oral bioavailability. By replacing peptide bonds with triazole linkers or other non-peptide moieties, researchers can create stable analogs that retain biological activity while overcoming these limitations.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been used to predict how 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid interacts with target proteins. These simulations help identify key binding pockets and provide insights into potential mechanisms of action. By integrating experimental data with computational predictions, scientists can design more targeted experiments aimed at optimizing lead compounds for clinical development.

In conclusion,5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171893-71-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new synthetic strategies and biological applications,this molecule is likely to remain at the forefront of medicinal chemistry innovation.